Cas no 5307-19-7 (1-(Pyridin-2-yl)propan-2-ol)

• Product Name: 1-(Pyridin-2-yl)propan-2-ol
• CAS No: 5307-19-7
• MF: C₈H₁₁NO
• MW: 137.179042100906
• MDL: MFCD01691728
• CID: 371029
• PubChem ID: 578865
• Update Time: 2025-11-02

1-(Pyridin-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(Pyridin-2-yl)propan-2-ol
• 1-Pyridin-2-ylpropan-2-ol
• 2-Pyridineethanol, a-methyl-
• (+-)-1-[2]pyridyl-propan-2-ol
• 1-(2-pyridinyl)-2-propanol(SALTDATA: FREE)
• 1-[2]pyridyl-propan-2-ol
• 1-< Pyridyl-2> -2-hydroxy-propan
• 1-pyridin-2-yl-propan-2-ol
• 2-(2-Hydroxy-propyl)-pyridin
• a-Methyl-2-Pyridineethanol
• Z513750714
• 1-(2-Pyridinyl)-2-propanol
• 2-Pyridineethanol, .alpha.-methyl-
• EN300-187796
• 2-hydroxypropylpyridine
• Ethanol, 1-methyl-1-(2-pyridyl)-
• AKOS017258680
• SCHEMBL1039370
• 1-(2-Pyridinyl)-2-propanol #
• MFCD01691728
• FT-0683838
• 2-pyridyl-2-propanol
• alpha-Methyl-2-pyridineethanol
• AKOS003237316
• DTXSID601311006
• 5307-19-7
• CS-0214716
• LS-04466
• SB53886
• I+/--Methyl-2-pyridineethanol
• DB-087315
• ALBB-014213
• 1-(alpha-Pyridine)-2-propanol
• G30835

• MDL： MFCD01691728
• Inchi： 1S/C8H11NO/c1-7(10)6-8-4-2-3-5-9-8/h2-5,7,10H,6H2,1H3
• InChI Key： GAMOMPUVNAWKHH-UHFFFAOYSA-N
• SMILES： OC(C)CC1C=CC=CN=1

Computed Properties

• Exact Mass: 137.084
• Monoisotopic Mass: 137.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 33.1A^2

Experimental Properties

• Density: 1.0630 (rough estimate)
• Melting Point: 33°C
• Boiling Point: 252.03°C (rough estimate)
• Flash Point: 103.8°C
• Refractive Index: 1.5647 (estimate)
• PSA: 33.12000
• LogP: 1.00490

1-(Pyridin-2-yl)propan-2-ol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1-(Pyridin-2-yl)propan-2-ol

Comprehensive Guide to 1-(Pyridin-2-yl)propan-2-ol (CAS No. 5307-19-7): Properties, Applications, and Market Insights

1-(Pyridin-2-yl)propan-2-ol (CAS No. 5307-19-7) is a versatile organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This compound, also known as 2-(2-hydroxypropyl)pyridine, features a pyridine ring attached to a propan-2-ol group, making it a valuable intermediate in various synthetic processes. Its unique structure and properties have led to widespread applications, from drug development to specialty chemicals.

The molecular formula of 1-(Pyridin-2-yl)propan-2-ol is C₈H₁₁NO, with a molecular weight of 137.18 g/mol. The presence of both a pyridine ring and a hydroxyl group in its structure allows it to participate in diverse chemical reactions, including nucleophilic substitutions and condensation reactions. Researchers often explore its potential as a building block for pharmaceutical intermediates due to its ability to form stable complexes with metals and other organic molecules.

One of the key reasons for the growing interest in 1-(Pyridin-2-yl)propan-2-ol is its role in the synthesis of bioactive molecules. Recent studies have highlighted its utility in developing antimicrobial agents and central nervous system (CNS) drugs. For instance, derivatives of this compound have shown promise in targeting specific enzymes or receptors, making them candidates for treating neurological disorders. This aligns with the current trend in pharmaceutical research, where there is a high demand for novel CNS-active compounds.

Beyond pharmaceuticals, 1-(Pyridin-2-yl)propan-2-ol is also used in the production of ligands for catalysis. Its ability to coordinate with transition metals makes it valuable in homogeneous catalysis, particularly in reactions like cross-coupling and hydrogenation. This has implications for sustainable chemistry, as efficient catalysts can reduce energy consumption and waste generation—a hot topic in the era of green chemistry and circular economy initiatives.

From a market perspective, the demand for 1-(Pyridin-2-yl)propan-2-ol is expected to rise, driven by advancements in drug discovery and specialty chemicals. Manufacturers are increasingly focusing on scalable and cost-effective synthesis methods to meet this demand. Innovations in continuous flow chemistry and microwave-assisted synthesis are being explored to optimize its production, addressing the need for efficiency and sustainability in chemical manufacturing.

For researchers and industry professionals, understanding the physicochemical properties of 1-(Pyridin-2-yl)propan-2-ol is crucial. The compound exhibits moderate solubility in water and organic solvents, which influences its handling and application. Its stability under various conditions also makes it suitable for long-term storage and transportation, a factor that is often considered in supply chain management.

In conclusion, 1-(Pyridin-2-yl)propan-2-ol (CAS No. 5307-19-7) is a compound of significant scientific and industrial relevance. Its applications span pharmaceuticals, catalysis, and beyond, reflecting its adaptability and potential for future innovations. As research continues to uncover new uses and synthetic pathways, this compound is poised to remain a key player in the chemical landscape.